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Compound of Interest

Compound Name:
Lactosylceramide (bovine

buttermilk)

Cat. No.: B10797032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Lactosylceramide derived from bovine buttermilk. The following procedures are designed to

ensure the safe handling, use, and disposal of this substance in a laboratory setting,

minimizing risk and ensuring operational efficiency.

Hazard Identification and Personal Protective
Equipment (PPE)
While Lactosylceramide from bovine buttermilk is not classified as a hazardous substance, it

may cause irritation to the mucous membranes, upper respiratory tract, eyes, and skin upon

contact or inhalation.[1] The toxicological properties have not been thoroughly investigated,

warranting careful handling.[1] Adherence to standard laboratory safety protocols and the use

of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Rationale

Eye Protection
Safety glasses with side

shields or safety goggles

To prevent eye contact with

airborne particles.

Hand Protection Nitrile or latex gloves To prevent skin contact.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator or

dust mask

Recommended when handling

the powder outside of a fume

hood to prevent inhalation.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of Lactosylceramide powder

from receipt to use in experimental protocols.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

Keep the container tightly closed when not in use.

2. Preparation for Use:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of the powder.

Before handling, ensure all required PPE is correctly worn.

Prepare all necessary equipment (e.g., spatulas, weighing paper, tubes) within the

designated workspace.
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3. Weighing and Aliquoting:

To avoid creating airborne dust, handle the powder gently. Do not pour it from a height.

Use a dedicated spatula for transferring the powder.

Weigh the desired amount on weighing paper or in a suitable container.

Close the primary container immediately after taking the required amount.

4. Solubilization:

If dissolving the powder, add the solvent slowly to the powder to avoid splashing.

Cap the container and mix by gentle inversion or vortexing.

5. Spill Management:

In case of a small spill, carefully sweep or vacuum the powder, avoiding dust generation.

Place the collected material into a sealed container for disposal.

Clean the spill area with a damp cloth.

For larger spills, follow your institution's specific spill response procedures.
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Experimental Workflow: Handling Lactosylceramide

Preparation

Handling

Post-Handling

Don Personal Protective Equipment (PPE)
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Dissolve in Appropriate Solvent

Clean Workspace and Equipment
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Lactosylceramide Disposal Pathway

Waste Generated

Unused Lactosylceramide Contaminated Labware Empty Container

Dispose as Chemical Waste Dispose as Regular Waste (after decontamination)

Triple Rinse,
Deface Label

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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